3-(3-Methyl-2-butenyl)benzyl bromide

• Molecular Formula: C12H15Br
• Molecular Weight: 239.15 g/mol
• IUPAC Name: 1-(bromomethyl)-3-(3-methylbut-2-enyl)benzene
• InChI: InChI=1S/C12H15Br/c1-10(2)6-7-11-4-3-5-12(8-11)9-13/h3-6,8H,7,9H2,1-2H3
• InChI Key: QSTLGTRKSGCCMS-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC1=CC(=CC=C1)CBr)C

Description

3-(3-Methyl-2-butenyl)benzyl bromide is a useful research compound. Its molecular formula is C12H15Br and its molecular weight is 239.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

130 mg of the resulting alcohol compound was dissolved in 20 ml of ethyl ether, and 2 ml of pyridine and 270 mg of phosphorus tribromide were added. The mixture was stirred for 1 hour under ice cooling. The reaction mixture was poured into ice water, and ethyl ether was added. The mixture was worked up in a customary manner to give 109 mg (yield 62%) of the captioned compound as a pale yellow oil.